Cas no 108664-24-0 (2(1H)-Pyridinone,1-[1-([1,1'-biphenyl]-4-ylcarbonyl)ethenyl]-)

• Product name: 2(1H)-Pyridinone,1-[1-([1,1'-biphenyl]-4-ylcarbonyl)ethenyl]-
• CAS No: 108664-24-0
• MF: C₂₀H₁₅NO₂
• MW: 301.338605165482
• CID: 211968
• PubChem ID: 3007385

2(1H)-Pyridinone,1-[1-([1,1'-biphenyl]-4-ylcarbonyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,1-[1-([1,1'-biphenyl]-4-ylcarbonyl)ethenyl]-
• 1-[3-oxo-3-(4-phenylphenyl)prop-1-en-2-yl]pyridin-2-one
• 2(1H)-Pyridinone, 1-(1-((1,1'-biphenyl)-4-ylcarbonyl)ethenyl)-
• AC1MHM3R
• ACMC-20mboa
• AG-D-25179
• CHEMBL36871
• CTK4A6133
• 2(1H)-Pyridinone, 1-[1-([1,1'-biphenyl]-4-ylcarbonyl)ethenyl]-
• 1-[3-([1,1'-Biphenyl]-4-yl)-3-oxoprop-1-en-2-yl]pyridin-2(1H)-one
• 1-[1-(4-phenylbenzoyl)vinyl]pyridin-2-one
• 108664-24-0
• DTXSID70910809

• Inchi： InChI=1S/C20H15NO2/c1-15(21-14-6-5-9-19(21)22)20(23)18-12-10-17(11-13-18)16-7-3-2-4-8-16/h2-14H,1H2
• InChI Key： KBLNPQMMYCILNR-UHFFFAOYSA-N
• SMILES： C1(C2C=CC=CC=2)C=CC(C(C(N2C=CC=CC2=O)=C)=O)=CC=1

Computed Properties

• Exact Mass: 301.11035
• Monoisotopic Mass: 301.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38